methyl 4-{[4-(2,6-difluorobenzoyl)-3-methyl-2-oxo-3,4-dihydro-1(2H)-quinoxalinyl]methyl}benzenecarboxylate

• IUPAC Name: methyl 4-[[4-(2,6-difluorobenzoyl)-3-methyl-2-oxo-3H-quinoxalin-1-yl]methyl]benzoate
• InChI: InChI=1S/C25H20F2N2O4/c1-15-23(30)28(14-16-10-12-17(13-11-16)25(32)33-2)20-8-3-4-9-21(20)29(15)24(31)22-18(26)6-5-7-19(22)27/h3-13,15H,14H2,1-2H3
• InChI Key: SMBRYTPCKHXHRV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=CC=CC=C2N1C(=O)C3=C(C=CC=C3F)F)CC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H20F2N2O4
• Molecular Weight: 450.4 g/mol
• CAS No.: 317833-48-0

Description

“Methyl 4-{[4-(2,6-difluorobenzoyl)-3-methyl-2-oxo-3,4-dihydro-1(2H)-quinoxalinyl]methyl}benzenecarboxylate” is a chemical compound with the molecular formula C25H20F2N2O4. It is used as a reagent in the synthesis of pharmaceuticals.

Scientific Research Applications

Chemical Properties and Synthesis

The molecule, a complex organic compound, shows interesting chemical properties due to its structural configuration, which includes a quinoxaline derivative central to its structure. Research into similar compounds has illustrated their propeller-shaped configurations and mesomeric betaine properties, which affect their resonance frequencies and charge distributions (Schmidt et al., 2019). Such compounds are explored for their unique electron distributions and potential in materials science.

Electrochemical Applications

Electrochemical studies on related compounds, such as the electrochemical oxidation of benzoic acid derivatives in the presence of quinolones, have been conducted. These studies have led to the synthesis of new benzofuran derivatives, showcasing the potential of quinoxaline derivatives in electrochemical synthesis and applications (Moghaddam et al., 2006). Such research paves the way for developing novel electrochemical sensors or synthesis methods for pharmaceutical intermediates.

Pharmaceutical Research

Quinoxaline derivatives have been synthesized and analyzed for their potential as anti-cancer drugs. Studies include the synthesis of novel isoxazolquinoxalin derivatives and their evaluation through molecular dynamics and docking studies, suggesting potential therapeutic applications (Abad et al., 2021). The ability to target specific cancer cell lines or proteins makes these compounds valuable in drug discovery and development.

Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural motif with the compound , has shown significant cytotoxic activity against various cancer cell lines. This highlights the potential of such compounds in developing new chemotherapeutic agents (Deady et al., 2003). The structure-activity relationship (SAR) studies of these compounds can provide insights into designing more effective and targeted cancer therapies.